2-(2-methoxyethoxy)-N-(4-methylpiperazin-1-yl)isonicotinamide

• IUPAC Name: 2-(2-methoxyethoxy)-N-(4-methylpiperazin-1-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H22N4O3/c1-17-5-7-18(8-6-17)16-14(19)12-3-4-15-13(11-12)21-10-9-20-2/h3-4,11H,5-10H2,1-2H3,(H,16,19)
• InChI Key: DQVPTJSYEYMKOI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol

Description

2-(2-methoxyethoxy)-N-(4-methylpiperazin-1-yl)isonicotinamide, also known as ME-1, is a small molecule inhibitor that has shown potential in the treatment of cancer. The compound has been studied extensively in recent years, with a focus on its synthesis, mechanism of action, and potential applications in scientific research.

Scientific Research Applications

Synthesis and Computer-Aided Analysis

Research has explored the synthesis and computer-aided analysis of compounds with similar structures, focusing on their affinity for human serotonin receptors, specifically the 5-HT6 serotonin receptor. These studies involve the evaluation of different linkers, such as oxyalkyl chains (e.g., methoxy, 2-ethoxy, 2-propoxy), between the triazine moiety and an aromatic substituent for their role in receptor affinity. The findings indicate the importance of the linker's structure in enhancing receptor affinity, which can guide the development of new ligands for therapeutic purposes (Łażewska et al., 2019).

Analgesic Activity

Another area of research involves the design and synthesis of derivatives showing significant analgesic and anti-inflammatory effects. These compounds are tested in various models to establish new analgesic agents. The studies reveal that certain derivatives exhibit stronger analgesic activity than reference drugs, suggesting their potential as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Imaging Agents for Alzheimer's Disease

The synthesis of labeled isonicotinamides for potential PET (Positron Emission Tomography) imaging agents in Alzheimer's disease research represents another scientific application. These compounds are designed to track enzymes or markers associated with Alzheimer's, providing insights into the disease's progression and potential therapeutic targets (Gao et al., 2017).

Antimicrobial Activity

Compounds with the isonicotinamide structure have been synthesized and tested for their antimicrobial activity against various microorganisms. These studies contribute to finding new antimicrobial agents, addressing the growing concern of antibiotic resistance. The synthesized compounds show significant activity against a range of bacteria and fungi, highlighting their potential as new antimicrobial agents (Mishra et al., 2010).